![molecular formula C14H19FN2O4 B2993704 N1-(4-fluorobenzyl)-N2-(2-hydroxy-3-methoxy-2-methylpropyl)oxalamide CAS No. 1334373-74-8](/img/structure/B2993704.png)
N1-(4-fluorobenzyl)-N2-(2-hydroxy-3-methoxy-2-methylpropyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-fluorobenzyl)-N2-(2-hydroxy-3-methoxy-2-methylpropyl)oxalamide is a useful research compound. Its molecular formula is C14H19FN2O4 and its molecular weight is 298.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibition of Nucleoside Transport
A study investigated the inhibition of nucleoside transport by new analogues of 4-nitrobenzylthioinosine, focusing on compounds with substituted benzyl groups to find compounds with lower polarity. The research found that certain substitutions resulted in a lower affinity for the nucleoside transport protein ENT1, except for the 2-hydroxyl substitution, which showed a higher affinity due to hydrogen bonding. This highlights the compound's potential in modifying nucleoside transport activity through structural modifications (Tromp et al., 2004).
Orexin-1 Receptor Mechanisms in Binge Eating
Research on the role of Orexin-1 receptor mechanisms in compulsive food consumption utilized similar compounds to explore the effects of selective antagonism on binge eating behavior in rats. This indicates the compound's relevance in understanding and potentially treating compulsive eating disorders (Piccoli et al., 2012).
Metabolism and Disposition Studies
A study focused on the metabolism and disposition of potent HIV integrase inhibitors, utilizing 19F-NMR spectroscopy. It highlighted the use of compounds with the N-(4-fluorobenzyl) moiety to investigate the metabolic fate and excretion balance, providing insights into the pharmacokinetics and metabolic pathways of these inhibitors (Monteagudo et al., 2007).
Selective Separation of Aqueous Sulphate Anions
Another study explored the potential of ligands similar to the compound for the selective separation of sulphate anions via crystallization. This work demonstrates the compound's applicability in selective ion recognition and separation processes, which could have implications for environmental and analytical chemistry (Luo et al., 2017).
Biological Activity of Fluorinated Nucleosides
Research on the synthesis and biological activity of fluorinated nucleosides, including derivatives similar to the discussed compound, has shown significant activity against various viruses. This underscores the potential therapeutic applications of such compounds in antiviral treatments (Shortnacy-fowler et al., 1999).
Na+/Ca2+ Exchange Inhibition for Neuronal Protection
A novel Na+/Ca2+ exchange (NCX) inhibitor study highlighted the pharmacological properties of compounds, including those with a similar structure to the one . This research indicates potential therapeutic applications for neurological protection, particularly in conditions of hypoxia/reoxygenation-induced neuronal cell damage (Iwamoto & Kita, 2006).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-3-methoxy-2-methylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O4/c1-14(20,9-21-2)8-17-13(19)12(18)16-7-10-3-5-11(15)6-4-10/h3-6,20H,7-9H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSTDDURLVWEGLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NCC1=CC=C(C=C1)F)(COC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.